Cas no 24242-97-5 (1-(4-Isobutoxyphenyl)ethanone)

1-(4-Isobutoxyphenyl)ethanone Properties

Names and Identifiers

• 1-(4-Isobutoxyphenyl)ethanone
• Ethanone,1-[4-(2-methylpropoxy)phenyl]-
• 1-(4-Isobutoxy-phenyl)-aethanon
• 1-(4-isobutoxy-phenyl)-ethanone
• 4'-(2-methylpropyloxy)acetophenone
• AC1M14UU
• ALBB-002871
• CTK4F3181
• p-(iso-Butyloxy)-phenylacetyl
• SureCN3010302
• AKOS000203229
• MFCD00995652
• VS-06563
• 1-[4-(2-methylpropoxy)phenyl]ethanone
• SCHEMBL3010302
• CS-0274426
• ACRYHNAGXRLMAC-UHFFFAOYSA-N
• p-isobutoxyacetophenone
• 4'-iso-Butoxyacetophenone
• Z53832964
• 24242-97-5
• DTXSID20366312
• EN300-07285
• 1-[4-(2-methylpropoxy)phenyl]ethan-1-one
• 1-(4-Isobutoxyphenyl)ethan-1-one
• F83465
• BBL017873
• STK487815
• +Expand

• MDL： MFCD00995652
• InChIKey： ACRYHNAGXRLMAC-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H16O2/c1-9(2)8-14-12-6-4-11(5-7-12)10(3)13/h4-7,9H,8H2,1-3H3
• SMILES： CC(C)COC1=CC=C(C=C1)C(=O)C

Computed Properties

• Exact Mass: 192.11508
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 192.115029749g/mol
• Heavy Atom Count: 14
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3